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Compound of Interest

Compound Name:
tert-Butyl 5-amino-2H-isoindole-2-

carboxylate

Cat. No.: B11757686

Get Quote

Executive Summary
N-Boc-5-aminoisoindoline (CAS: 264916-06-5) serves as a high-value "rigidifying spacer" and

pharmacophore scaffold. Unlike flexible alkyl linkers, the isoindoline core provides

conformational restriction, which can improve the metabolic stability and binding entropy of

drug candidates. Its value lies in its orthogonal functionality:

C5-Amine (Aniline-like): A nucleophilic handle ready for amide coupling, reductive amination,

or Buchwald-Hartwig cross-coupling.

N2-Position (Boc-Protected): A masked secondary amine that, upon deprotection, can

solubilize molecules or engage in salt bridges within a binding pocket.

This guide standardizes the handling, synthesis, and application of this intermediate, resolving

common nomenclature confusion between "isoindole" (unstable) and "isoindoline" (stable).

Chemical Architecture & Physicochemical
Properties[1]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b11757686#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11757686?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Nomenclature Clarification
In commercial catalogs, this compound is frequently labeled as N-Boc-5-aminoisoindole.

However, the structure is chemically tert-butyl 5-aminoisoindoline-2-carboxylate.

Isoindole: A 10-

aromatic system (highly reactive, prone to Diels-Alder dimerization).

Isoindoline: The 1,3-dihydro reduced form (stable, widely used).

Key Properties Table
Property Value / Characteristic Relevance to Drug Design

CAS Number 264916-06-5 Unique Identifier.[1]

Molecular Formula MW: 234.30 g/mol .

pKa (C5-NH2) ~4.5 - 5.0 (Estimated)

Low basicity (aniline-like);

requires activated electrophiles

for coupling.

pKa (N2-H) ~9.5 (after Boc removal)

High basicity; good for

solubility and cation-pi

interactions.

LogP 2.1 (Calculated)

Moderate lipophilicity; suitable

for CNS penetration

optimization.

PSA (Polar Surface Area) ~55 Within the "Rule of 5" limits for

oral bioavailability.

Stability Air-sensitive (C5-amine)

The aniline moiety can oxidize

to purple/brown oxides if

stored improperly.

Synthesis & Manufacturing Workflows
The synthesis of N-Boc-5-aminoisoindoline typically proceeds via the reduction of nitro-

precursors. The choice of reducing agent is critical to prevent over-reduction or side reactions
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with the Boc group.

Core Synthesis Pathway
The industrial standard involves the hydrogenation of N-Boc-5-nitroisoindoline.

Step 1: Protection 5-nitroisoindoline +

N-Boc-5-nitroisoindoline

Step 2: Reduction (Critical Step) N-Boc-5-nitroisoindoline +

N-Boc-5-aminoisoindoline

Expert Insight: Avoid using

or Fe/HCl for the reduction step if possible. While effective for nitro groups, the

acidic workup required for metal reductions can prematurely cleave the Boc group

(acid labile). Catalytic hydrogenation (Pd/C) is the "self-validating" choice as it

proceeds at neutral pH.

Visualization: Synthesis Logic
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Caption: Optimized synthetic route ensuring Boc-integrity during nitro-reduction.
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Applications in Medicinal Chemistry
PROTAC Linker Design
In Proteolysis Targeting Chimeras (PROTACs), the linker's physicochemical properties often

determine the "hook effect" and cell permeability.[2] N-Boc-5-aminoisoindoline is used to build

rigid linkers.

Mechanism: The isoindoline ring restricts the rotational freedom of the linker chain. This

entropic pre-organization can enhance the binary affinity for the E3 ligase (e.g., Cereblon) or

the Target Protein.

Usage: The C5-amine is coupled to the target ligand, while the N2-amine (post-deprotection)

is coupled to the E3 ligase ligand (or vice versa).

Scaffold Hopping in Kinase Inhibitors
The isoindoline core acts as a bioisostere for:

Indoles/Indazoles: Providing similar space-filling properties but with different H-bond

donor/acceptor vectors.

Tetrahydroisoquinolines: Offering a tighter steric profile (5-membered vs 6-membered fused

ring).

Visualization: PROTAC Architecture
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Design Advantages
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(e.g., Kinase Inhibitor)
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Caption: Strategic placement of the isoindoline scaffold within a PROTAC system.

Experimental Protocols
Protocol A: Storage & Handling

Hazard: The C5-aniline is prone to oxidation, turning the yellow solid/oil into a brown tar.

Standard: Store at -20°C under Argon.

Quality Check: Dissolve a small sample in DMSO-d6. If the aromatic region shows

broadening or extra peaks, purify via silica flash chromatography (Hexane:EtOAc) before

use.

Protocol B: Selective Boc-Deprotection
To utilize the N2-amine without damaging acid-sensitive linkers.
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Dissolution: Dissolve 1.0 eq of N-Boc-5-aminoisoindoline derivative in dry Dichloromethane

(DCM). Cool to 0°C.[3]

Acid Addition: Add 10-20 eq of 4M HCl in Dioxane dropwise.

Note: Avoid TFA if the resulting salt is an oil; HCl salts of isoindolines often precipitate as

manageable solids.

Reaction: Stir at RT for 2 hours. Monitor by LCMS (disappearance of [M+H] peak,

appearance of [M-100+H]).

Workup: Dilute with diethyl ether to force precipitation. Filter the white/off-white solid under

nitrogen.

Free Basing (Optional): If the free base is required, partition between DCM and saturated

.

Protocol C: Buchwald-Hartwig Coupling (C5-Amine)
For attaching the isoindoline to aryl halides (e.g., constructing the Warhead side).

Reagents: 1.0 eq Aryl Bromide, 1.1 eq N-Boc-5-aminoisoindoline, 0.05 eq

, 0.10 eq Xantphos, 2.0 eq

.

Solvent: Anhydrous 1,4-Dioxane (degassed).

Conditions: Heat at 100°C for 12 hours in a sealed tube.

Rationale: Xantphos is preferred for aniline-like couplings to prevent chelation issues. The

Boc group generally survives these basic conditions.
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Google Patents.Compounds of Formula (I) for Treating Diseases Characterized by
Excessive Cellular Proliferation (WEE1 Inhibitors).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11757686?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

